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Compound of Interest

Compound Name: 2-Amino-4-fluorobenzamide

Cat. No.: B111330 Get Quote

Technical Overview of 2-Amino-4-
fluorobenzamide
This document provides a concise summary of the core physicochemical properties of 2-
Amino-4-fluorobenzamide, a compound of interest in chemical research and development.

The data presented is compiled from established chemical databases.

Physicochemical Data
The fundamental molecular properties of 2-Amino-4-fluorobenzamide are summarized in the

table below. This information is critical for a variety of applications, including stoichiometric

calculations, analytical method development, and interpretation of experimental results.

Property Value Citations

Molecular Formula C₇H₇FN₂O [1][2]

Molecular Weight 154.14 g/mol [1][3][4]

CAS Number 119023-25-5 [1][3]

Experimental Protocols and Signaling Pathways
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The scope of this document is to provide the fundamental molecular weight and formula for 2-
Amino-4-fluorobenzamide. Detailed experimental protocols for its synthesis or use, as well as

its involvement in specific signaling pathways, are beyond this scope and would require

dedicated research studies.

Structural and Logical Representations
As this guide focuses on intrinsic molecular properties, complex workflows or signaling

pathways are not applicable. Therefore, graphical representations are not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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